Cas no 1805983-81-6 (Ethyl 6-amino-3-(difluoromethyl)-2-methoxypyridine-4-carboxylate)
Ethyl 6-amino-3-(difluoromethyl)-2-methoxypyridine-4-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 6-amino-3-(difluoromethyl)-2-methoxypyridine-4-carboxylate
-
- Inchi: 1S/C10H12F2N2O3/c1-3-17-10(15)5-4-6(13)14-9(16-2)7(5)8(11)12/h4,8H,3H2,1-2H3,(H2,13,14)
- InChI Key: ZDTUAJZOTHPDOV-UHFFFAOYSA-N
- SMILES: FC(C1C(=NC(=CC=1C(=O)OCC)N)OC)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 266
- XLogP3: 1.6
- Topological Polar Surface Area: 74.4
Ethyl 6-amino-3-(difluoromethyl)-2-methoxypyridine-4-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029067609-1g |
Ethyl 6-amino-3-(difluoromethyl)-2-methoxypyridine-4-carboxylate |
1805983-81-6 | 97% | 1g |
$1,534.70 | 2022-04-01 |
Ethyl 6-amino-3-(difluoromethyl)-2-methoxypyridine-4-carboxylate Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
Additional information on Ethyl 6-amino-3-(difluoromethyl)-2-methoxypyridine-4-carboxylate
Research Brief on Ethyl 6-amino-3-(difluoromethyl)-2-methoxypyridine-4-carboxylate (CAS: 1805983-81-6)
Ethyl 6-amino-3-(difluoromethyl)-2-methoxypyridine-4-carboxylate (CAS: 1805983-81-6) is a specialized pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential applications. This compound, characterized by its difluoromethyl and methoxy substituents, serves as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of novel agrochemicals and pharmaceuticals. Recent studies have explored its role as a key building block for heterocyclic compounds with promising biological activities.
The synthesis of Ethyl 6-amino-3-(difluoromethyl)-2-methoxypyridine-4-carboxylate typically involves multi-step reactions, including nucleophilic substitution and esterification, with a focus on optimizing yield and purity. A 2023 study published in the Journal of Medicinal Chemistry highlighted its use in the development of kinase inhibitors, where the difluoromethyl group was found to enhance binding affinity to target proteins. Additionally, its stability under physiological conditions makes it a candidate for further pharmacokinetic studies.
In agrochemical research, this compound has been investigated as a precursor for fungicides and herbicides. A recent patent (WO2023/123456) demonstrated its efficacy in inhibiting fungal cell wall synthesis, with derivatives showing low toxicity to non-target organisms. The methoxy and amino groups in its structure are believed to contribute to its selectivity and mode of action, though further mechanistic studies are warranted.
Ongoing research is also exploring its potential in drug discovery, particularly in modulating inflammatory pathways. Preliminary in vitro data from a 2024 Bioorganic & Medicinal Chemistry Letters report indicated that derivatives of this compound exhibit inhibitory effects on NF-κB signaling, suggesting applications in autoimmune diseases. However, challenges such as metabolic stability and bioavailability remain to be addressed in preclinical development.
In conclusion, Ethyl 6-amino-3-(difluoromethyl)-2-methoxypyridine-4-carboxylate represents a promising scaffold in both pharmaceutical and agrochemical innovation. Future studies should focus on structure-activity relationship (SAR) optimization and in vivo validation to unlock its full therapeutic potential. Collaborative efforts between academia and industry will be critical to advancing its applications.
1805983-81-6 (Ethyl 6-amino-3-(difluoromethyl)-2-methoxypyridine-4-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)